{1-[3-(3-hydroxy-3-methylbutyl)benzoyl]-3-piperidinyl}(1-methyl-1H-imidazol-2-yl)methanone

• IUPAC Name: [1-[3-(3-hydroxy-3-methylbutyl)benzoyl]piperidin-3-yl]-(1-methylimidazol-2-yl)methanone
• InChI: InChI=1S/C22H29N3O3/c1-22(2,28)10-9-16-6-4-7-17(14-16)21(27)25-12-5-8-18(15-25)19(26)20-23-11-13-24(20)3/h4,6-7,11,13-14,18,28H,5,8-10,12,15H2,1-3H3
• InChI Key: FKKPWSNELIFPJK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)N2CCCC(C2)C(=O)C3=NC=CN3C)O
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol

Description

{1-[3-(3-hydroxy-3-methylbutyl)benzoyl]-3-piperidinyl}(1-methyl-1H-imidazol-2-yl)methanone is a useful research compound. Its molecular formula is C22H29N3O3 and its molecular weight is 383.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 383.22089180 g/mol and the complexity rating of the compound is 565. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Molecular Interaction Studies

• Research on the molecular interaction of cannabinoids with CB1 cannabinoid receptors used computational methods to analyze the conformational stability and pharmacophore models. This type of study provides insights into the drug-receptor interaction mechanisms, potentially applicable for designing drugs with specific receptor affinity (Shim et al., 2002).

Synthesis and Structural Analysis

• Studies on the synthesis and structural analysis of compounds include the creation of new chemical entities through chemical reactions and the investigation of their structures. For example, the synthesis of new pyridine derivatives with potential antimicrobial activity illustrates how novel compounds are developed and characterized (Patel et al., 2011).

Antimicrobial and Antioxidant Activities

• The investigation of new compounds for their antimicrobial and antioxidant activities is a common application in medicinal chemistry. The synthesis and evaluation of new derivatives for these properties help in the discovery of potential therapeutic agents (Bassyouni et al., 2012).

Bioactive Compound Production

• Research on the production of methanol from aromatic acids by bacteria highlights the exploration of microbial metabolism for producing useful chemicals. Such studies are fundamental for biotechnological applications and the development of sustainable production methods (Donnelly and Dagley, 1980).

Electrochemical and Optical Properties

• The synthesis and characterization of oligobenzimidazoles, focusing on their electrochemical, electrical, optical, thermal, and rectification properties, demonstrate the research interest in materials science for developing new materials with specific electronic and optical features (Anand and Muthusamy, 2018).

Mechanism of Action

If the compound is a drug, this would involve a discussion of how the drug interacts with the body to produce its effects. This could include the drug’s pharmacodynamics (what the drug does to the body) and pharmacokinetics (what the body does to the drug).

Safety and Hazards

This would involve a discussion of the compound’s toxicity, its potential health effects, and any precautions that should be taken when handling it.

Future Directions

This would involve a discussion of areas for future research. For example, if the compound is a drug, future directions might include studies to determine its efficacy for different conditions, or research into potential side effects.